Cas no 78432-78-7 (19-Hydroxybaccatin III)

19-Hydroxybaccatin III Properties

Names and Identifiers

• 7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one,6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a-(hydroxymethyl)-8,13,13-trimethyl-,(2aR,4S,4aR,6R,9S,11S,12S,12aR,12bS)-
• 19-hydroxybaccatin III
• 7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one,6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,...
• 7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one,6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dod
• 7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one,6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a-(hydroxymethyl)-8,13,13-trimethyl-,(2aR,4S,4a
• [ "" ]
• [(1S,4S,10R)-4,12-diacetyloxy-1,9,15-trihydroxy-10-(hydroxymethyl)-14,17,17-trimethyl-11-oxo-6-oxate
• 78432-78-7
• 7,11-Methano-5H-cyclodeca(3,4)benz(1,2-b)oxet-5-one, 6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a-(hydroxymethyl)-8,13,13-trimethyl-, (2aR-(2aalpha,4beta,4abeta,6beta,9alpha,11alpha,12alpha,12aalpha,12balpha))-
• FS-9037
• AKOS040760958
• NS00093868
• 19-hydroxy-baccatin III
• CHEMBL447792
• NSC 330754
• DA-49137
• ((1S,2S,3R,4S,7R,9S,10R,12R,15S)-4,12-diacetyloxy-1,9,15-trihydroxy-10-(hydroxymethyl)-14,17,17-trimethyl-11-oxo-6-oxatetracyclo(11.3.1.03,10.04,7)heptadec-13-en-2-yl) benzoate
• [(1S,2S,3R,4S,7R,9S,10R,12R,15S)-4,12-diacetyloxy-1,9,15-trihydroxy-10-(hydroxymethyl)-14,17,17-trimethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• +Expand

• InChIKey： SYDMVWLQJZBPIU-FERPUCOFSA-N
• Inchi： 1S/C31H38O12/c1-15-19(35)12-31(39)26(42-27(38)18-9-7-6-8-10-18)24-29(13-32,20(36)11-21-30(24,14-40-21)43-17(3)34)25(37)23(41-16(2)33)22(15)28(31,4)5/h6-10,19-21,23-24,26,32,35-36,39H,11-14H2,1-5H3/t19?,20?,21?,23?,24?,26?,29-,30+,31-/m1/s1
• SMILES： O1C([H])([H])[C@@]2(C1([H])C([H])([H])C([H])([C@@]1(C([H])([H])O[H])C(C([H])(C3=C(C([H])([H])[H])C([H])(C([H])([H])[C@](C3(C([H])([H])[H])C([H])([H])[H])(C([H])(C21[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H])O[H])OC(C([H])([H])[H])=O)=O)O[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 602.23600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 602.23632664g/mol
• Heavy Atom Count: 43
• Complexity: 1220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 186

Experimental Properties

• LogP: 0.62500
• PSA: 186.12000
• Boiling Point: 752.1±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 239.9±26.4 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3